Cas no 894048-82-9 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide
• CAS No: 894048-82-9
• MF: C₂₁H₁₉ClN₄OS
• MW: 410.919761896133
• CID: 5512415
• Update Time: 2025-07-13

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3,5-dimethylbenzamide
• N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide

• Inchi： 1S/C21H19ClN4OS/c1-13-9-14(2)11-16(10-13)20(27)23-8-7-18-12-28-21-24-19(25-26(18)21)15-3-5-17(22)6-4-15/h3-6,9-12H,7-8H2,1-2H3,(H,23,27)
• InChI Key： YMJHLDCFKWTBIC-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(Cl)C=C1)=N2)(=O)C1=CC(C)=CC(C)=C1

Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide

Introduction to N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide (CAS No. 894048-82-9)

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 894048-82-9, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular structure incorporates multiple heterocyclic rings, including a triazole and a thiazole moiety, which are known for their diverse biological activities. The presence of these functional groups makes this compound a promising candidate for further exploration in drug discovery and development.

The chemical entity can be described as a derivative of benzamide, where the amide group is linked to an ethyl chain that extends into a complex triazole-thiazole hybrid. The 4-chlorophenyl substituent at the triazole ring enhances the compound's electronic properties and potential interactions with biological targets. This structural arrangement not only contributes to the compound's stability but also opens up possibilities for selective binding to specific enzymes or receptors involved in various pathological processes.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophores to achieve synergistic effects. N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide exemplifies this trend by integrating both triazole and thiazole scaffolds. These heterocycles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The triazole ring is particularly noted for its ability to modulate enzyme activity through hydrogen bonding and hydrophobic interactions, while the thiazole moiety is recognized for its role in stabilizing protein structures and interfering with metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the triazole-thiazole hybrid through cycloaddition reactions, followed by functionalization at the benzamide core. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework efficiently. The use of modern spectroscopic methods like NMR and mass spectrometry allows for rigorous characterization of the intermediate and final products.

The pharmacological profile of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide has been preliminarily evaluated in various in vitro assays. Initial studies suggest that the compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. The chlorophenyl group appears to play a crucial role in mediating these effects by interacting with specific amino acid residues on target proteins. Additionally, the benzamide moiety contributes to solubility and bioavailability, making it a favorable candidate for further development into an oral therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy using molecular docking simulations. These studies have highlighted potential interactions with enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to neurodegenerative disorders. The ability to model these interactions computationally has significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental validation.

The potential therapeutic applications of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide are broad and multifaceted. Given its structural complexity and demonstrated biological activity, it could serve as a lead compound for designing novel therapeutics targeting chronic inflammatory diseases or oncological conditions. Furthermore，its dual heterocyclic nature suggests that it might exhibit pleiotropic effects by modulating multiple disease-relevant pathways simultaneously.

In conclusion，N-{2-2-(4-chlorophenyl)-1，2，4triazolo3，2-b1，3thiazol-6-yethylethyl}-3，5-dimethylbenzamide (CAS No．894048—82—9) represents an exciting advancement in medicinal chemistry due to its innovative structure and promising pharmacological properties．Further research is warranted to fully elucidate its mechanism of action、optimize its pharmacokinetic profile、and translate these findings into clinical applications．The continued exploration of such hybrid molecules holds great promise for addressing unmet medical needs in the future．